Cas no 74867-83-7 (2,6,6-trimethylbicyclo[3.1.1]heptan-3-amine)

• Product Name: 2,6,6-trimethylbicyclo[3.1.1]heptan-3-amine
• CAS No: 74867-83-7
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 980508
• PubChem ID: 22250892
• Update Time: 2025-04-19

2,6,6-trimethylbicyclo[3.1.1]heptan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,6,6-trimethylbicyclo[3.1.1]heptan-3-amine
• 4,6,6-trimethylbicyclo[3.1.1]heptan-3-amine,hydrochloride
• NSC194310
• NSC-194310
• SureCN4042847
• DTXSID50623889
• SCHEMBL4042847
• 2,6,6-Trimethylbicyclo[3.1.1]heptan-3-amine hydrochloride
• 2,6,6-Trimethylbicyclo[3.1.1]heptan-3-amine--hydrogen chloride (1/1)
• 74867-83-7

• Inchi： 1S/C10H19N.ClH/c1-6-8-4-7(5-9(6)11)10(8,2)3;/h6-9H,4-5,11H2,1-3H3;1H
• InChI Key： FJDRRWMHEAHOSA-UHFFFAOYSA-N
• SMILES： Cl.NC1CC2CC(C1C)C2(C)C

Computed Properties

• Exact Mass: 189.12800
• Monoisotopic Mass: 189.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.51810